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Standard Operating Procedure: Triethylcholine
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Compound of Interest

Compound Name: Triethylcholine

Cat. No.: B1219574

Disclaimer: No specific Safety Data Sheet (SDS) detailing disposal procedures for
Triethylcholine (CAS No. 302-61-4) has been identified in the provided search results. The
following guidance is synthesized from general best practices for laboratory chemical waste
disposal and data from analogous compounds.[1][2] Professionals handling this substance
must consult their institution's Environmental Health and Safety (EHS) department and a
licensed waste disposal contractor to ensure full compliance with federal, state, and local
regulations.[1]

Hazard Assessment and Data

Triethylcholine is a choline analog that can interfere with the synthesis of acetylcholine,
leading to neuromuscular weakness that resembles myasthenia gravis.[3][4] High doses in
animal studies have been associated with respiratory failure.[3] While comprehensive GHS
classification for triethylcholine is not available, a closely related salt, Triethylcholine lodide,
is classified as harmful if swallowed and causes skin and serious eye irritation.[2][5] Due to its
physiological effects and the lack of complete safety data, triethylcholine should be handled
as a hazardous chemical waste.

Quantitative and Identifying Data for Triethylcholine and Analogs
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Property Data Source

Chemical Name Triethylcholine Guidechem[2], PubChem][6]

N,N,N-Triethyl-2- )
Synonyms o Guidechem[2]
hydroxyethanaminium

CAS Number 302-61-4 Guidechem[2], PubChem][6]
Molecular Formula CsH20NO™ Guidechem[2], PubChem][6]
Molecular Weight 146.25 g/mol PubChem|[6]

) ) Harmful if swallowed, Causes
Hazards (Triethylcholine

lodide)

skin irritation, Causes serious TCI Chemicals[5]

eye irritation

Acute Toxicity (Triethylcholine

] Oral LD50 (Rat): 1000 mg/kg TCI Chemicals[5]
lodide)

Immediate Safety and Handling for Waste

Prior to beginning the disposal process, ensure all safety protocols for handling chemical waste
are in place.

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:
o Eye Protection: Tightly fitting safety goggles or a face shield.[5]
o Hand Protection: Impermeable, chemical-resistant gloves.[5]
o Body Protection: A lab coat or other protective clothing to prevent skin exposure.[5]
+ Waste Storage:
o Store waste triethylcholine in a cool, dry, and well-ventilated area.[1]
o Keep the waste container tightly closed and properly labeled.[1][7]

o Store away from incompatible materials such as strong oxidizing agents.[1]
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Step-by-Step Disposal Protocol

Disposal of triethylcholine must be managed through your institution's hazardous waste
program.[8] Do not dispose of this chemical down the drain or in solid waste bins.[7][8][9]

Step 1: Waste Classification and Segregation
o Treat all unused, expired, or contaminated triethylcholine as hazardous chemical waste.

» Segregate triethylcholine waste from other chemical waste streams to prevent potentially
dangerous reactions.[7][10] Specifically, keep it separate from acids, bases, and oxidizing
agents.[1][9]

Step 2: Containerization

» Select a waste container that is in good condition and chemically compatible with
triethylcholine. High-density polyethylene is often a suitable choice.[11] The original product
container can be used if it is intact and seals properly.[9]

o Ensure the container has a secure, leak-proof lid. It must remain closed at all times except
when adding waste.[8][10][11]

Step 3: Labeling
o Label the waste container clearly and accurately before adding any waste.
e The label must include:

The words "Hazardous Waste."

o

[¢]

The full chemical name: "Triethylcholine" (avoid abbreviations).

[e]

A clear statement of the associated hazards (e.g., "Toxic," "Irritant™).

o The date when waste was first added to the container.

Step 4: Accumulation and Storage
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o Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"
(SAA).[9][11]

e This area must be at or near the point of waste generation and under the control of
laboratory personnel.[11]

» Adhere to all institutional and regulatory limits for the amount of waste stored in the SAA
(e.g., typically a maximum of 55 gallons).[11]

Step 5: Collection and Disposal

¢ Once the container is full or you have reached the storage time limit (e.g., 6-12 months),
arrange for disposal.[8][10][11]

» Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste contractor to schedule a pickup.[8][11]

e Provide the waste manifest with all necessary information about the container's contents.

Disposal Workflow Visualization

The following diagram outlines the decision-making process for the proper disposal of
triethylcholine waste.
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Waste Triethylcholine Generated

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

l

2. Segregate Waste
(Keep separate from incompatibles)

l

3. Containerize Waste
(Use compatible, sealed container)

l

4. Label Container
('Hazardous Waste', Chemical Name, Date)

y

5. Store in SAA
(Designated Satellite Accumulation Area)

l

6. Arrange for Disposal
(Contact EHS or Licensed Contractor)

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Triethylcholine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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